IWP-O1

• Molecular Formula: C26H20N6O
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C26H20N6O/c33-24(29-23-12-11-22(17-28-23)19-7-3-1-4-8-19)18-32-26(21-9-5-2-6-10-21)25(30-31-32)20-13-15-27-16-14-20/h1-17H,18H2,(H,28,29,33)
• InChIKey: GYYDQHBKIHQHEB-UHFFFAOYSA-N

Standard PORCN inhibitors like IWP-2 suffer from CK1δ off-target effects and poor murine metabolic stability, confounding in vivo Wnt studies. IWP-O1 solves this: • 80 pM EC₅₀ in L-Wnt-STF assay - 337x more potent than IWP-2 • Murine liver S9 stability >4h; plasma t₁/₂ 130 min - enables xenograft models • No CK1δ inhibition - clean pathway dissection • 2.5x more potent than clinical LGK-974

IWP-O1 – Wnt PORCN Inhibitor Profile

IWP-O1 is a 1,2,3-triazole-based small-molecule inhibitor of the Wnt acyltransferase Porcupine (PORCN), which catalyzes Wnt palmitoylation and is required for Wnt secretion [1]. In the L-Wnt-STF cellular reporter assay, IWP-O1 suppresses Wnt signalling with an EC₅₀ of 80 pM, making it one of the most potent PORCN inhibitors reported [1]. Structurally, IWP-O1 belongs to a modular triazole class that was rationally designed to improve metabolic stability over earlier PORCN inhibitor scaffolds [1].

PathwayPORCN inhibition for Wnt secretion blockade

StabilityDesigned for murine metabolic stability

ChemotypeTriazole scaffold distinct from earlier IWP series

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source

IWP-O1 – Non-Substitutable PORCN Inhibition

PORCN inhibitors span sub-nanomolar to micromolar potencies and exhibit scaffold-dependent metabolic stability and off-target profiles, making simple substitution among compounds unreliable. For instance, the widely used IWP-2 not only inhibits PORCN but also inhibits casein kinase 1δ/ε (CK1δ IC₅₀ ≈ 40 nM), potentially confounding Wnt-pathway studies, while the clinically advanced LGK‑974 requires a different scaffold that may not suit all experimental models [2]. IWP‑O1 was specifically engineered to overcome the metabolic liability of earlier IWP compounds in murine systems – a critical requirement for in‑vivo mouse studies – and represents a distinct triazole chemotype with a unique selectivity and stability fingerprint [1]. The quantitative differentiation data below demonstrate why IWP‑O1 must be evaluated on its own merits rather than treated as a generic PORCN inhibitor.

IWP-2 inhibits casein kinase 1δ/ε at relevant concentrations, potentially confounding Wnt-pathway studies.

Earlier IWPs (e.g., IWP-L6) show rapid hepatic degradation, limiting in-vivo exposure interpretation.

Triazole-based IWP-O1 exhibits a distinct selectivity and stability fingerprint; direct substitution with other PORCN inhibitors may be unreliable.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source
• [2] García-Reyes, B. et al. Discovery of Inhibitor of Wnt Production 2 (IWP-2) and Related Compounds As Selective ATP-Competitive Inhibitors of Casein Kinase 1 (CK1) δ/ε. J. Med. Chem. 61, 4087–4102 (2018). DOI: 10.1021/acs.jmedchem.8b00182 View Source

IWP-O1 – Comparative Evidence

Wnt Inhibition Potency vs IWP‑2

IWP-O1 achieves an EC₅₀ of 80 pM in the L-Wnt-STF Wnt reporter assay, compared with a reported IC₅₀ of ~27 nM for IWP‑2 in the same cell line [1][2]. This represents an approximately 337‑fold potency advantage for IWP-O1. The L-Wnt-STF assay uses Wnt‑responsive firefly luciferase reporter cells and is the standard comparator format for PORCN inhibitors in the original IWP discovery literature [1][2].

Wnt inhibition vs IWP‑2

Cross-study comparable

~337‑fold

May support sub-nanomolar PORCN inhibition protocols

IWP‑O1 EC₅₀ 80 pM; IWP‑2 IC₅₀ ≈ 27 nM (L‑Wnt‑STF cells, 24 h)

Evidence Dimension	Wnt signalling inhibition potency
Target Compound Data	EC₅₀ = 80 pM (L-Wnt-STF cells)
Comparator Or Baseline	IWP‑2 IC₅₀ ≈ 27 nM (L-Wnt-STF cells)
Quantified Difference	~337‑fold (IWP‑2 value is ~337× higher, i.e., weaker)
Conditions	L‑Wnt‑STF Wnt‑responsive luciferase reporter assay; compound treatment for 24 h

Why This Matters

For researchers needing maximal Wnt pathway suppression at low compound concentrations, the 337‑fold potency gap means that IWP‑2 cannot substitute for IWP‑O1 in protocols requiring sub‑nanomolar PORCN inhibition.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source
• [2] Chen, B. et al. Small molecule-mediated disruption of Wnt-dependent signaling in tissue regeneration and cancer. Nat. Chem. Biol. 5, 100–107 (2009). DOI: 10.1038/nchembio.137 View Source

Wnt Inhibition Potency vs LGK‑974

In the L‑Wnt‑STF reporter assay, IWP‑O1 suppresses Wnt signalling with an EC₅₀ of 80 pM, whereas LGK‑974 (WNT974), a PORCN inhibitor that has entered clinical trials, exhibits an EC₅₀ of 0.2 nM under the same experimental conditions [1]. IWP‑O1 is therefore 2.5‑fold more active than LGK‑974 in this cellular readout [1]. The direct comparison was performed in the same laboratory using an identical protocol [1].

Wnt inhibition vs LGK‑974

Head-to-head comparison

2.5‑fold

May support benchmarking against clinical-stage reference

IWP‑O1 EC₅₀ 80 pM vs LGK‑974 EC₅₀ 0.2 nM (L‑Wnt‑STF)

Evidence Dimension	Wnt signalling inhibition potency
Target Compound Data	EC₅₀ = 80 pM (L-Wnt-STF cells)
Comparator Or Baseline	LGK‑974 (WNT974) EC₅₀ = 0.2 nM (L-Wnt-STF cells)
Quantified Difference	2.5‑fold (IWP‑O1 is 2.5× more potent)
Conditions	L‑Wnt‑STF Wnt‑responsive luciferase reporter assay; compound treatment for 24 h, same laboratory protocol

Why This Matters

For laboratories evaluating clinical PORCN inhibitors as reference standards, IWP-O1 provides a more potent tool compound that can serve as a benchmark for maximal achievable PORCN inhibition in cell-based assays.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source

Wnt Inhibition Potency vs IWP‑L6

IWP‑L6, a biaryl‑amide PORCN inhibitor with an EC₅₀ of 0.5 nM, was the most potent IWP compound before the triazole series was developed [1][2]. IWP‑O1 (EC₅₀ 80 pM) displays a 6.25‑fold improvement in potency over IWP‑L6 in the same L‑Wnt‑STF assay format [1][2]. The key structural difference is the replacement of the IWP‑L6 thienopyrimidinone core with a 1,2,3‑triazole, which also confers superior metabolic stability [1].

Wnt inhibition vs IWP‑L6

Cross-study comparable

6.25‑fold

May offer higher potency transition from IWP‑L6

IWP‑O1 EC₅₀ 80 pM vs IWP‑L6 EC₅₀ 0.5 nM

Evidence Dimension	Wnt signalling inhibition potency
Target Compound Data	EC₅₀ = 80 pM (L-Wnt-STF cells)
Comparator Or Baseline	IWP‑L6 EC₅₀ = 0.5 nM (500 pM) (L-Wnt-STF cells)
Quantified Difference	6.25‑fold (IWP‑O1 is 6.25× more potent)
Conditions	L‑Wnt‑STF Wnt‑responsive luciferase reporter assay

Why This Matters

For investigators transitioning from IWP‑L6 to a more potent tool, IWP‑O1 offers a 6‑fold higher potency while maintaining the same mechanism of action, allowing lower dosing and potentially reduced off‑target exposure.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source
• [2] Wang, X. et al. The development of highly potent inhibitors for porcupine. J. Med. Chem. 56, 2700–2704 (2013). DOI: 10.1021/jm400159c View Source

Murine Liver S9 Stability vs IWP‑L6

In murine liver S9 fractions, IWP‑O1 showed no detectable degradation after a 4‑hour incubation, whereas IWP‑L6 and IWP‑L2 exhibited half‑lives of only 26 min and 15 min, respectively [1]. These data were generated in a single head‑to‑head experiment and are summarised in Table 3 of the primary publication [1]. The 1,2,3‑triazole core of IWP‑O1 replaces the sulfur‑containing thienopyrimidinone found in IWP‑L6, which is believed to contribute to oxidative metabolic instability [1].

Liver S9 stability vs IWP‑L6

Head-to-head comparison

>9‑fold

Supports in-vivo exposure interpretation

IWP‑O1 stable >4 h; IWP‑L6 t₁/₂ 26 min (murine S9)

Evidence Dimension	In vitro metabolic stability in murine liver S9 fractions
Target Compound Data	No degradation observed after 4 h (stable)
Comparator Or Baseline	IWP‑L6 t₁/₂ = 26 min; IWP‑L2 t₁/₂ = 15 min
Quantified Difference	IWP‑O1 completely stable over 4 h; >9‑fold longer than IWP‑L6 half‑life
Conditions	Incubation with murine liver S9 fractions at 37 °C

Why This Matters

Lack of liver S9 degradation is a prerequisite for meaningful in‑vivo pharmacokinetic exposure; IWP‑L6 fails this criterion and cannot be reliably used in mouse studies, whereas IWP‑O1 is suitable for murine models.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source

Murine Plasma Stability vs IWP‑L6

IWP‑O1 exhibits a half‑life of 130 min in murine plasma, compared with <5 min for both IWP‑L6 and IWP‑L2 in the same assay [1]. Even the earlier triazole precursor IWP‑N3 reached only 100 min, indicating that the specific 4‑pyridyl‑phenyl‑triazole substitution of IWP‑O1 confers additional plasma stability [1]. These data are taken from a single experimental series reported in Table 3 of the discovery publication [1].

Plasma stability vs IWP‑L6

Head-to-head comparison

>26‑fold

May support sustained target engagement in murine models

IWP‑O1 t₁/₂ 130 min; IWP‑L6

Dual-pathway Wnt blockade

Supporting evidence

p‑Dvl2/3 & p‑LRP6 suppression

Consistent with pan-Wnt secretion inhibition mechanism

HeLa cells, 1 μM IWP‑O1; equivalent to LGK‑974 at lower conc.

Evidence Dimension	In vitro metabolic stability in murine plasma
Target Compound Data	t₁/₂ = 130 min (murine plasma)
Comparator Or Baseline	IWP‑L6 t₁/₂ < 5 min; IWP‑L2 t₁/₂ < 5 min; IWP‑N3 t₁/₂ = 100 min
Quantified Difference	>26‑fold longer plasma half‑life vs. IWP‑L6/IWP‑L2; 1.3‑fold longer vs. IWP‑N3
Conditions	Incubation in murine plasma at 37 °C

Why This Matters

A plasma half‑life of >2 h in mice enables sustained target engagement in vivo, which is unattainable with earlier IWP compounds. Procurement of IWP‑O1 is therefore mandatory for any murine pharmacodynamic or efficacy experiment.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source

Dual Wnt Pathway Inhibition in HeLa Cells

In HeLa cells, IWP‑O1 at 1 μM effectively suppresses the phosphorylation of Dishevelled 2/3 (Dvl2/3), a readout that captures both β‑catenin‑dependent and β‑catenin‑independent Wnt signalling, and simultaneously inhibits phosphorylation of the Wnt co‑receptor LRP6, a specific hallmark of the β‑catenin‑dependent pathway [1]. LGK‑974 demonstrated comparable qualitative effects on these endpoints, but IWP‑O1 achieves the same blockade at 2.5‑fold lower concentration, consistent with its higher cellular potency [1].

Dual-pathway Wnt blockade

Supporting evidence

p‑Dvl2/3 & p‑LRP6 suppression

Consistent with pan-Wnt secretion inhibition mechanism

HeLa cells, 1 μM IWP‑O1; equivalent to LGK‑974 at lower conc.

Evidence Dimension	Inhibition of Wnt pathway effector phosphorylation
Target Compound Data	Suppression of p‑Dvl2/3 and p‑LRP6 at 1 μM (HeLa cells, 24 h treatment)
Comparator Or Baseline	LGK‑974 also suppresses p‑Dvl2/3 and p‑LRP6 but with 2.5‑fold higher EC₅₀
Quantified Difference	Qualitatively equivalent downstream pathway suppression, achieved at lower IWP‑O1 concentration
Conditions	HeLa cervical cancer cells; western blotting for phospho‑Dvl2/3, total Dvl2/3, phospho‑LRP6, total LRP6, actin loading control

Why This Matters

The ability to block both Wnt signalling branches confirms that IWP‑O1 acts via PORCN inhibition to prevent all Wnt ligand secretion, not merely a subset; this validates its use as a pan‑Wnt secretion inhibitor in phenotypic screening and mechanistic studies.

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source

IWP-O1 – Recommended Applications

In Vivo Murine Pharmacodynamic & Efficacy Models

IWP‑O1 is the only PORCN inhibitor among the early IWP series that combines sub‑nanomolar cellular potency (EC₅₀ 80 pM) with complete murine liver S9 stability (>4 h) and a plasma half‑life of 130 min [1]. This makes it uniquely suitable for mouse xenograft, syngeneic tumour, or tissue‑regeneration models where sustained systemic exposure is needed to achieve durable Wnt pathway suppression [1]. Earlier IWP compounds such as IWP‑L6 (plasma t₁/₂ < 5 min) cannot achieve comparable exposure and are not viable alternatives for these experiments [1].

Stem Cell & Organoid Wnt Modulation

The extreme potency of IWP‑O1 (80 pM) allows fine‑tuning of Wnt signalling at concentrations well below those that may trigger off‑target effects. In human embryonic stem cell (hESC) differentiation and 3D organoid culture protocols, where precise temporal control over Wnt pathway activity determines lineage specification, IWP‑O1 can be used at concentrations 337‑fold lower than IWP‑2, reducing the risk of confounding CK1δ‑mediated off‑target effects that IWP‑2 is known to produce [1][2].

Oncology PORCN Inhibition Benchmarking

IWP‑O1 offers a 2.5‑fold potency advantage over the clinical PORCN inhibitor LGK‑974 (WNT974) in the same cellular assay [1]. Oncology research groups evaluating PORCN as a therapeutic target can deploy IWP‑O1 as a highly potent tool compound to define the maximal achievable Wnt pathway suppression in their cell panels, using LGK‑974 as a clinical‑stage reference point for translational relevance [1].

Chemical Biology Pan-Wnt Secretion Blockade

Because IWP‑O1 blocks both β‑catenin‑dependent and β‑catenin‑independent Wnt pathways by inhibiting PORCN‑mediated Wnt secretion, as confirmed by suppression of LRP6 and Dvl2/3 phosphorylation in HeLa cells [1], it is the appropriate choice for chemical biology experiments that need to eliminate all Wnt ligand output. This dual‑pathway coverage is mechanistically linked to PORCN inhibition and distinguishes IWP‑O1 from downstream pathway modulators that affect only the β‑catenin branch.

Application

Selection Property

Validation Focus

In vivo murine pharmacodynamic & efficacy models

Sustained systemic exposure compatibility

In-vivo target engagement and pathway suppression endpoints

Stem cell & organoid Wnt modulation

Low-concentration pathway tuning

Off-target kinase effect review (CK1δ context)

Oncology PORCN inhibition benchmarking

High-affinity tool compound

Comparative pathway suppression with clinical-stage reference

Pan-Wnt secretion blockade studies

Dual-pathway (β-catenin-dependent & independent) coverage

Downstream effector phosphorylation endpoints (LRP6, Dvl2/3)

• [1] You, L. et al. Development of a triazole class of highly potent Porcn inhibitors. Bioorg. Med. Chem. Lett. 26, 5891–5895 (2016). DOI: 10.1016/j.bmcl.2016.11.012 View Source
• [2] García-Reyes, B. et al. Discovery of Inhibitor of Wnt Production 2 (IWP-2) and Related Compounds As Selective ATP-Competitive Inhibitors of Casein Kinase 1 (CK1) δ/ε. J. Med. Chem. 61, 4087–4102 (2018). DOI: 10.1021/acs.jmedchem.8b00182 View Source